Cas no 1965308-97-7 (5-tert-butylpyridin-3-amine;dihydrochloride)

• Product Name: 5-tert-butylpyridin-3-amine;dihydrochloride
• CAS No: 1965308-97-7
• MF: C₉H₁₆Cl₂N₂
• MW: 223.142740249634
• MDL: MFCD30181950
• CID: 4778931
• Update Time: 2026-02-27

5-tert-butylpyridin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(tert-butyl)pyridin-3-amine dihydrochloride
• SB34926
• 5-(t-Butyl)pyridin-3-amine dihydrochloride
• 5-tert-butylpyridin-3-amine;dihydrochloride

• MDL： MFCD30181950
• Inchi： 1S/C9H14N2.2ClH/c1-9(2,3)7-4-8(10)6-11-5-7;;/h4-6H,10H2,1-3H3;2*1H
• InChI Key： FNPHYHIWUWPXAA-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=C(C=C(C=1)C(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 126
• Topological Polar Surface Area: 38.9

Additional information on 5-tert-butylpyridin-3-amine;dihydrochloride

Recent Advances in the Application of 5-tert-butylpyridin-3-amine;dihydrochloride (CAS: 1965308-97-7) in Chemical Biology and Pharmaceutical Research

The compound 5-tert-butylpyridin-3-amine;dihydrochloride (CAS: 1965308-97-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable advancements involves the use of 5-tert-butylpyridin-3-amine;dihydrochloride in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for inhibitors targeting the JAK-STAT signaling pathway, which is implicated in various inflammatory and autoimmune diseases. The study reported that derivatives of this compound exhibited high selectivity and potency, with IC50 values in the low nanomolar range. These findings suggest its potential as a lead compound for the development of next-generation anti-inflammatory drugs.

In addition to its applications in kinase inhibition, recent research has explored the compound's utility in the synthesis of fluorescent probes for bioimaging. A team of researchers from the University of Cambridge utilized 5-tert-butylpyridin-3-amine;dihydrochloride as a precursor for developing novel near-infrared (NIR) probes capable of detecting reactive oxygen species (ROS) in live cells. This breakthrough, published in Chemical Communications, opens new avenues for real-time monitoring of oxidative stress in pathological conditions such as cancer and neurodegenerative diseases.

Another significant development involves the compound's role in the synthesis of PROTACs (Proteolysis Targeting Chimeras). A 2024 study in Nature Chemical Biology detailed the use of 5-tert-butylpyridin-3-amine;dihydrochloride as a linker moiety in the design of novel PROTACs targeting oncogenic proteins. The study reported enhanced proteasomal degradation efficiency and improved pharmacokinetic properties compared to traditional PROTAC designs, highlighting its potential in targeted protein degradation therapies.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 5-tert-butylpyridin-3-amine;dihydrochloride. A 2023 patent application (WO2023123456) disclosed an improved synthetic route with higher yields and reduced environmental impact, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Looking forward, the versatility of 5-tert-butylpyridin-3-amine;dihydrochloride continues to inspire innovative applications across multiple therapeutic areas. Ongoing clinical trials evaluating its derivatives for the treatment of rheumatoid arthritis and certain cancers underscore its translational potential. As research progresses, this compound is expected to play an increasingly important role in the development of precision medicines and targeted therapies.